6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid
Overview
Description
6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid, also known as 6-MPCA, is an organic compound that is primarily used as a building block in the synthesis of various pharmaceuticals and other compounds. 6-MPCA is a derivative of pyrimidine, a heterocyclic aromatic organic compound that is composed of two nitrogen atoms and three carbon atoms. 6-MPCA has been extensively studied for its potential applications in the chemical and pharmaceutical industries.
Scientific Research Applications
Drug Discovery and Development
Piperidine derivatives, including compounds similar to 6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid, are widely used in drug discovery. They serve as potent and selective agonists for various receptors and have shown promising lipid-modulating properties in preclinical studies . This compound could potentially be explored for its effects on lipid profiles, which is crucial in the treatment of cardiovascular diseases.
Anticancer Research
Piperidine nuclei are integral in the synthesis of compounds with anticancer properties . The structural features of 6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid may be utilized to develop novel anticancer agents through targeted drug design and synthesis.
Antiviral and Antimicrobial Applications
The piperidine core is also significant in creating antiviral and antimicrobial agents . Research into 6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid could lead to the development of new treatments for infectious diseases.
Neurodegenerative Disease Treatment
Compounds with a piperidine structure have been investigated for their potential anti-Alzheimer’s effects . The specific compound may hold promise for treating neurodegenerative diseases due to its unique structure.
Analgesic and Anti-inflammatory Uses
Piperidine derivatives are known for their analgesic and anti-inflammatory properties . This suggests that 6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid could be researched further as a pain reliever or an anti-inflammatory medication.
Antioxidant Properties
Piperine, a naturally occurring piperidine-based compound, exhibits powerful antioxidant action . By extension, the compound being analyzed might also possess antioxidant capabilities that could be harnessed in various therapeutic contexts.
Synthesis of Novel Compounds
The piperidine moiety is crucial in synthesizing new chemical entities, such as spiropiperidines, condensed piperidines, and piperidinones, which have diverse scientific applications . The subject compound could serve as a precursor or intermediate in such synthetic processes.
Chemical Biology Research
In chemical biology, piperidine derivatives are used to study biological processes and systems at a chemical level . The compound could be valuable in probing biological mechanisms or as a tool in biochemical research.
Mechanism of Action
Target of Action
Compounds with a piperidine nucleus are known to interact with a variety of biological targets, including receptors, enzymes, and ion channels. The specific target of “6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid” would depend on its exact chemical structure and any functional groups present .
Mode of Action
Once the compound binds to its target, it could either activate or inhibit the target’s function, depending on the nature of the interaction. This could lead to a change in the biological activity of the target, which could have downstream effects on cellular processes .
Biochemical Pathways
The affected pathways would depend on the specific target of the compound. For example, if the target is an enzyme involved in a particular metabolic pathway, inhibition or activation of this enzyme could affect the overall flux through this pathway .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. Factors such as solubility, stability, and size could influence how well the compound is absorbed, how it is distributed in the body, how it is metabolized, and how it is excreted .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific target and the nature of the interaction. This could range from changes in gene expression to alterations in cellular signaling pathways .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain compounds may be more stable and effective at physiological pH and temperature .
properties
IUPAC Name |
6-methyl-2-piperidin-1-ylpyrimidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c1-8-7-9(10(15)16)13-11(12-8)14-5-3-2-4-6-14/h7H,2-6H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHPZZQLFUMCWFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCCCC2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-2-piperidin-1-yl-pyrimidine-4-carboxylic acid | |
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